Cas no 1802999-98-9 (3-Imino-N1,N1,N2,N2-Tetraisopropylcycloprop-1-Ene-1,2-Diamine)

• Product Name: 3-Imino-N1,N1,N2,N2-Tetraisopropylcycloprop-1-Ene-1,2-Diamine
• CAS No: 1802999-98-9
• MF: C₁₅H₂₉N₃
• MW: 251.410863637924
• MDL: MFCD30471788
• CID: 4615302
• Update Time: 2025-10-23

3-Imino-N1,N1,N2,N2-Tetraisopropylcycloprop-1-Ene-1,2-Diamine Chemical and Physical Properties

Names and Identifiers

• 3-imino-N1,N1,N2,N2-tetraisopropylcycloprop-1-ene-1,2-diamine
• 3-imino-N1,N1,N2,N2-tetraisopropylcycloprop-1-ene-1,2-diamine(WXC02008)
• 3-Imino-N1,N1,N2,N2-Tetraisopropylcycloprop-1-Ene-1,2-Diamine

• MDL： MFCD30471788
• Inchi： 1S/C15H29N3/c1-9(2)17(10(3)4)14-13(16)15(14)18(11(5)6)12(7)8/h9-12,16H,1-8H3
• InChI Key： WPONFPKTLIYYFJ-UHFFFAOYSA-N
• SMILES： C1(N(C(C)C)C(C)C)C(=N)C=1N(C(C)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Additional information on 3-Imino-N1,N1,N2,N2-Tetraisopropylcycloprop-1-Ene-1,2-Diamine

3-Imino-N₁,N₁,N₂,N₂-Tetraisopropylcycloprop-1-ene-1,2-diamine (CAS No. 1802999-98-9): An Overview of a Novel Compound in Chemical and Pharmaceutical Research

3-Imino-N₁,N₁,N₂,N₂-Tetraisopropylcycloprop-1-ene-1,2-diamine (CAS No. 1802999-98-9) is a unique and promising compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure and unique chemical properties, holds potential applications in various areas, including drug development, catalysis, and materials science.

The molecular formula of 3-Imino-N₁,N₁,N₂,N₂-Tetraisopropylcycloprop-1-ene-1,2-diamine is C₁₅H₃₀N₄. Its molecular weight is approximately 254.43 g/mol. The compound features a cyclopropene ring with a substituted imino group and four isopropyl groups attached to the diamine functionalities. This intricate structure imparts distinct chemical and physical properties that make it an interesting subject for scientific investigation.

In recent years, the study of CAS No. 1802999-98-9 has been driven by its potential as a ligand in coordination chemistry and its role in the development of novel catalysts. Research has shown that this compound can form stable complexes with various metal ions, which can be utilized in catalytic processes such as hydrogenation, polymerization, and cross-coupling reactions. The ability to fine-tune the electronic and steric properties of these complexes through the substitution of different functional groups on the cyclopropene ring makes CAS No. 1802999-98-9 a versatile platform for catalyst design.

Beyond its applications in catalysis, CAS No. 1802999-98-9 has also shown promise in pharmaceutical research. The compound's unique structure and functional groups have led to investigations into its biological activity. Preliminary studies have indicated that it may possess anti-inflammatory and anti-cancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of CAS No. 1802999-98-9 exhibited significant inhibition of cancer cell proliferation in vitro, suggesting potential therapeutic applications.

The synthesis of CAS No. 1802999-98-9 typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the cyclization of appropriate precursors followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency and scalability, facilitating its broader use in both academic and industrial settings.

In terms of safety and handling, while specific safety data for CAS No. 1802999-98-9 may not be extensively documented due to its relatively recent discovery, general precautions should be taken when working with any novel chemical compound. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

The future prospects for CAS No. 1802999-98-9 are promising. Ongoing research aims to further elucidate its properties and explore new applications. For example, current efforts are focused on developing more efficient synthetic methods to produce larger quantities of the compound for preclinical testing. Additionally, there is growing interest in investigating its potential as a building block for advanced materials with unique optical or electronic properties.

In conclusion, CAS No. 1802999-98-9 (3-Imino-N₁,N₁,N₂,N₂-Tetraisopropylcycloprop-1-ene-1,2-diamine) represents a fascinating area of study within the chemical and pharmaceutical sciences. Its unique structure and versatile properties make it a valuable compound for both fundamental research and practical applications. As research continues to advance, it is likely that new insights and innovations will emerge, further expanding the potential impact of this compound across multiple scientific disciplines.